Cas no 80916-83-2 (8-(2-propan-2-yloxyethoxy)-3-(2h-tetrazol-5-yl)chromen-2-one)

• Product name: 8-(2-propan-2-yloxyethoxy)-3-(2h-tetrazol-5-yl)chromen-2-one
• CAS No: 80916-83-2
• MF: C₁₅H₁₆N₄O₄
• MW: 316.31194
• CID: 1804339
• PubChem ID: 3067225

8-(2-propan-2-yloxyethoxy)-3-(2h-tetrazol-5-yl)chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 8-(2-propan-2-yloxyethoxy)-3-(2h-tetrazol-5-yl)chromen-2-one
• AG-H-25401
• 8-(4-Methyl-3-oxapentyloxy)-3-(1H-tetrazol-5-yl)coumarin
• 8-(2-(1-METHYLETHOXY)ETHOXY)-3-(1H-TETRAZOL-5-YL)COUMARIN
• 2H-1-Benzopyran-2-one, 8-(2-(1-methylethoxy)ethoxy)-3-(1H-tetrazol-5-yl)-
• 8-(2-(1-Methylethoxy)ethoxy)-3-(1H-tetrazol-5-yl)-2H-1-benzopyran-2-one
• AC1MIDEN
• CTK5E8315
• LS-39790
• DTXSID80230787
• SCHEMBL11020115
• 80916-83-2

• Inchi： InChI=1S/C15H16N4O4/c1-9(2)21-6-7-22-12-5-3-4-10-8-11(14-16-18-19-17-14)15(20)23-13(10)12/h3-5,8-9H,6-7H2,1-2H3,(H,16,17,18,19)
• InChI Key： UBXSNCXHAHIWLG-UHFFFAOYSA-N
• SMILES： CC(C)OCCOC1=CC=CC2=C1OC(=O)C(=C2)C3=NNN=N3

Computed Properties

• Exact Mass: 316.11715500g/mol
• Monoisotopic Mass: 316.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.2Ų
• XLogP3: 1.8